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Compound of Interest

Compound Name: 3-Methylstyrene

Cat. No.: B089682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of 3-
Methylstyrene (also known as 3-vinyltoluene), a versatile aromatic monomer. The information

presented herein is intended to support research, development, and quality control activities by

providing key physical data and standardized experimental protocols.

Core Physical and Chemical Properties
3-Methylstyrene is a colorless to light yellow liquid with a chemical formula of C₉H₁₀ and a

molecular weight of 118.18 g/mol .[1][2] It is a flammable liquid and should be handled with

appropriate safety precautions.[2][3] Typically, it is supplied with an inhibitor, such as 3,5-di-tert-

butylcatechol, to prevent polymerization.[2][4]

Summary of Physical Properties
The following table summarizes the key physical properties of 3-Methylstyrene, compiled from

various literature sources. These values represent typical data and may vary slightly depending

on the purity of the sample and the specific experimental conditions.
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Property Value
Reference
Temperature

Notes

Melting Point -82 to -81 °C N/A Lit. value.[1][4][5][6][7]

Boiling Point 170 to 171 °C 760 mmHg Lit. value.[1][4][5][6]

Density 0.89 g/mL 25 °C Lit. value.[1][4][6]

0.901 g/mL 20 °C

Refractive Index (nD) 1.541 20 °C
Lit. value.[1][2][4][5][6]

[7]

Flash Point
51 °C (123.8 °F) -

Closed Cup
N/A [4]

124 °F N/A [1][5][6]

Vapor Pressure 1.47 hPa 20 °C
For a mixture of 3-

and 4-isomers.[8][9]

Water Solubility 0.09 g/L 20 °C [1][5][6]

Solubility in Organics

Soluble in Methanol,

Ether, Benzene,

Acetone, Ethanol,

Heptane

Ambient [1][6]

Viscosity
Data not readily

available in searches

Experimental Protocols for Physical Property
Determination
The following are detailed methodologies for the experimental determination of the key physical

properties of 3-Methylstyrene. These protocols are based on standard laboratory practices.

Determination of Boiling Point (Capillary Method)
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Objective: To determine the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.

Apparatus:

Thiele tube or oil bath

Thermometer (calibrated)

Small test tube

Capillary tube (sealed at one end)

Heating source (e.g., Bunsen burner or hot plate)

Liquid paraffin or high-boiling silicone oil

Procedure:

Fill the Thiele tube or oil bath with a suitable heating liquid.

Place a small amount (a few milliliters) of 3-Methylstyrene into the small test tube.

Place the capillary tube, with its sealed end facing upwards, into the test tube containing the

sample.

Attach the test tube to the thermometer and immerse the setup in the heating bath.

Gently heat the apparatus.

As the temperature approaches the boiling point, a stream of bubbles will emerge from the

open end of the capillary tube.

Discontinue heating and allow the apparatus to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Density (Pycnometer Method)
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Objective: To determine the mass per unit volume of the liquid.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance

Constant temperature water bath

Procedure:

Thoroughly clean and dry the pycnometer.

Determine and record the mass of the empty pycnometer.

Fill the pycnometer with 3-Methylstyrene, ensuring no air bubbles are trapped.

Place the pycnometer in a constant temperature water bath (e.g., 25 °C) to allow it to reach

thermal equilibrium.

Carefully remove any excess liquid that has expanded through the capillary.

Dry the outside of the pycnometer and weigh it.

The density is calculated by dividing the mass of the liquid by the volume of the pycnometer.

Measurement of Refractive Index (Abbe Refractometer)
Objective: To measure the extent to which light is refracted when it passes through the liquid.

Apparatus:

Abbe refractometer

Constant temperature water bath connected to the refractometer

Dropper
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Solvent for cleaning (e.g., acetone or ethanol) and soft tissue paper

Procedure:

Ensure the prisms of the refractometer are clean and dry.

Calibrate the instrument using a standard liquid with a known refractive index.

Place a few drops of 3-Methylstyrene onto the surface of the prism.

Close the prisms and allow the sample to reach the desired temperature (e.g., 20 °C).

Adjust the light source and the focus of the eyepiece to get a clear view of the borderline

between the light and dark fields.

Align the borderline with the crosshairs in the eyepiece.

Read the refractive index value from the scale.

Determination of Flash Point (Closed-Cup Method)
Objective: To determine the lowest temperature at which the vapors of the liquid will ignite

when an ignition source is applied.

Apparatus:

Pensky-Martens or similar closed-cup flash point tester

Thermometer

Ignition source (e.g., gas flame or electric igniter)

Procedure:

Pour the 3-Methylstyrene sample into the test cup up to the marked level.

Place the lid on the cup, ensuring it is properly sealed.

Begin heating the sample at a slow, constant rate while stirring.
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At regular temperature intervals, apply the ignition source to the opening in the lid.

The flash point is the lowest temperature at which a brief flash is observed inside the cup.

Logical Workflow for Physical Property
Characterization
The following diagram illustrates a logical workflow for the characterization of the physical

properties of a liquid monomer like 3-Methylstyrene.

Workflow for Physical Property Characterization of 3-Methylstyrene

Initial Assessment

Thermal Properties Physical Constants Other Properties
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Workflow for Physical Property Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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